Cas no 129409-65-0 (6-[(4-methylphenyl)methoxy]-7H-purin-2-amine)
129409-65-0 structure
Product Name:6-[(4-methylphenyl)methoxy]-7H-purin-2-amine
CAS No:129409-65-0
MF:C13H13N5O
MW:255.275221586227
CID:2769733
PubChem ID:15024479
Update Time:2025-04-21
6-[(4-methylphenyl)methoxy]-7H-purin-2-amine Chemical and Physical Properties
Names and Identifiers
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- DTXSID60567109
- 6-((4-Methylbenzyl)oxy)-1H-purin-2-amine
- CHEMBL139680
- SCHEMBL15372394
- SCHEMBL3297931
- 6-[(4-METHYLPHENYL)METHOXY]-1H-PURIN-2-AMINE
- 129409-65-0
- O6-[4-(Methyl)Benzyl]Guanine
- PD135996
- 6-[(4-methylphenyl)methoxy]-7H-purin-2-amine
-
- Inchi: 1S/C13H13N5O/c1-8-2-4-9(5-3-8)6-19-12-10-11(16-7-15-10)17-13(14)18-12/h2-5,7H,6H2,1H3,(H3,14,15,16,17,18)
- InChI Key: LTICVMSDFXJSRL-UHFFFAOYSA-N
- SMILES: O(C1=C2C(=NC(N)=N1)N=CN2)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 255.11201006Da
- Monoisotopic Mass: 255.11201006Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.7Ų
6-[(4-methylphenyl)methoxy]-7H-purin-2-amine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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